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Compound of Interest

Compound Name: BAY 1135626

Cat. No.: B8359893

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BAY 1135626. The primary focus is on the
operational and disposal plans necessary for the safe handling of this compound and its
associated antibody-drug conjugate (ADC).

BAY 1135626 is a fully human monoclonal antibody targeting C4.4A (LYPD3). It is utilized in
the synthesis of the antibody-drug conjugate Lupartumab Amadotin (BAY 1129980), which has
the CAS number 1640972-00-4. Lupartumab Amadotin is comprised of BAY 1135626, a
noncleavable alkyl hydrazide linker, and a highly potent auristatin-based cytotoxic payload. Due
to the extreme potency of the auristatin payload, stringent safety protocols are mandatory when
handling both the final ADC and its components.

l. Personal Protective Equipment (PPE)

The primary defense against exposure to the highly potent auristatin payload is the consistent
and correct use of appropriate Personal Protective Equipment. The following table summarizes
the minimum PPE requirements.
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PPE Component

Specification

Rationale

Double-gloving with

Prevents skin contact and

absorption. The outer glove

Gloves chemotherapy-rated nitrile should be changed
gloves. immediately upon suspected
contamination.
Disposable, solid-front, back-
closing gown made of a low- ]
N ) Protects skin and personal
Gown permeability fabric (e.g.,

polyethylene-coated

polypropylene).

clothing from contamination.

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher).

Prevents inhalation of
hazardous particles, especially
when handling powders or if

aerosolization is possible.

Shoe Covers

Disposable shoe covers.

Prevents the tracking of
contaminants out of the

designated handling area.

Always inspect PPE for any signs of damage before use and dispose of it as cytotoxic waste

immediately after handling the compound.

Il. Engineering Controls

Engineering controls are the primary means of minimizing exposure and should be used in

conjunction with appropriate PPE.

o Primary Engineering Control: All handling of auristatin-containing compounds, especially in

powdered form, must be conducted within a certified Class Il Biological Safety Cabinet

(BSC) or a containment ventilated enclosure (CVE), such as a glove box or an isolator.

Manufacturing of ADCs may require high-containment solutions like aseptic isolators.
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e Secondary Engineering Control: The laboratory where these compounds are handled should
be a designated area with restricted access. It is recommended to maintain this area under
negative pressure to prevent the escape of contaminants.

lll. Operational Plan: Step-by-Step Handling
Protocol

The following protocol outlines the essential steps for safely handling BAY 1135626 and its
resulting ADC.

e Preparation:

Designate a specific work area within the laboratory for handling the compound.

[¢]

Ensure the primary engineering control (BSC or CVE) is certified and functioning correctly.

[¢]

o

Gather all necessary materials, including PPE, and a chemotherapy spill kit before starting
work.

o

Prepare waste disposal bags and containers for cytotoxic waste.
e Donning PPE:

o Before entering the designated handling area, don the required PPE in the correct order
(e.q., shoe covers, inner gloves, gown, respirator, face shield/goggles, outer gloves).

e Compound Handling:

o Conduct all manipulations of the compound, including weighing, reconstitution, and
aliquoting, within the primary engineering control.

o If working with a powder, handle it with extreme care to avoid generating dust. Use tools
and techniques that minimize aerosolization.

o When handling solutions, be mindful of the potential for splashes and aerosols.

e Post-Handling:
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o After completing the work, decontaminate all surfaces and equipment within the primary
engineering control.

o Carefully doff PPE in a manner that avoids self-contamination, disposing of it directly into a
designated cytotoxic waste container.

o Wash hands thoroughly with soap and water after removing all PPE.

Experimental Workflow for Handling Highly Potent Compounds

1. Preparation
(Designate Area, Verify BSC/CVE, Gather Materials)

:

2. Don PPE
(Correct Order of Donning)

:

3. Compound Handling
(Inside BSC/CVE, Minimize Aerosols)

:

4. Post-Handling Procedures
(Decontaminate, Doff PPE, Wash Hands)

Click to download full resolution via product page

A step-by-step workflow for the safe handling of BAY 1135626.

IV. Disposal Plan

All materials that come into contact with BAY 1135626 or its ADC form are considered cytotoxic
waste and must be disposed of accordingly.
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» Waste Segregation: Use clearly labeled, leak-proof, and puncture-resistant containers for all
cytotoxic waste.

o Solid Waste: All disposable PPE, vials, pipette tips, and other contaminated materials should
be placed in designated cytotoxic waste bags.

 Liquid Waste: Liquid waste containing the compound should be collected in sealed, shatter-
proof containers. Deactivation of the cytotoxic payload with a chemical treatment (e.qg.,
bleach or a specialized deactivating agent) should be considered, following established
laboratory safety protocols and institutional guidelines.

o Disposal: All cytotoxic waste must be disposed of through a licensed hazardous waste
disposal service in accordance with local, state, and federal regulations.

V. Spill Response

Immediate and correct response to a spill is critical to prevent exposure and contamination.

Action Procedure

Immediately alert others in the area and
Evacuate and Alert ] ) o ]
evacuate the immediate vicinity of the spill.

Cordon off the spill area to prevent unauthorized
Secure the Area
entry.

Before attempting to clean the spill, don the
Don PPE appropriate PPE as outlined in the table above,

including respiratory protection.

For liquid spills, cover with absorbent pads from

a chemotherapy spill kit. For powder spills,
Contain the Spill F_)y P P P ]

gently cover with damp absorbent pads to avoid

making the powder airborne.

Clean the Spill Working from the outside in, carefully clean
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[https://www.benchchem.com/product/b8359893#personal-protective-equipment-for-
handling-bay-1135626]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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